Cas no 884305-06-0 (6-Chloro-5-(2-chloro-1-hydroxyethyl)-1,3-dihydro-2H-indol-2-one)

6-Chloro-5-(2-chloro-1-hydroxyethyl)-1,3-dihydro-2H-indol-2-one is a halogenated indole derivative with potential applications in medicinal chemistry and pharmaceutical research. Its unique structure, featuring both chloro and hydroxyethyl substituents, makes it a versatile intermediate for synthesizing biologically active compounds. The presence of reactive functional groups allows for further derivatization, enabling the development of novel therapeutic agents. This compound is particularly valuable in the study of indole-based scaffolds, which are prominent in drug discovery due to their pharmacological relevance. High purity and well-defined chemical properties ensure reproducibility in research applications. Its stability under controlled conditions makes it suitable for use in synthetic organic chemistry and exploratory studies.

6-Chloro-5-(2-chloro-1-hydroxyethyl)-1,3-dihydro-2H-indol-2-one structure

884305-06-0 structure

Product name:6-Chloro-5-(2-chloro-1-hydroxyethyl)-1,3-dihydro-2H-indol-2-one

CAS No:884305-06-0

MF:C₁₀H₉Cl₂NO₂

MW:246.089960813522

CID:1079825

PubChem ID:16128890

6-Chloro-5-(2-chloro-1-hydroxyethyl)-1,3-dihydro-2H-indol-2-one Chemical and Physical Properties

Names and Identifiers

- Ziprasidone Impurity
- 5-(2-chlorohydroxylethyl)-6-chlorooxindole
- 6-Chloro-5-(2-Chloro-1-Hydroxy-Ethyl)-1,3-Dihydro-Indol-2-One
- 6-Chloro-5-(2-chloro-1-hydroxyethyl)indolin-2-one
- SCHEMBL623836
- FUMREGYTKNNZGM-UHFFFAOYSA-N
- 884305-06-0
- 5-(1-Hydroxy-2-chloroethyl)-6-chloro-1H-indole-2(3H)-one
- starbld0031994
- Ziprasidone IMpurity (6-Chloro-5-(2-Chloro-1-Hydroxy-Ethyl)-1,3-Dihydro-Indol-2-One)
- 6-chloro-5-(2-chloro-1-hydroxyethyl)-1,3-dihydroindol-2-one
- 6-chloro-5-(2-chloro-1-hydroxyethyl)-1,3-dihydro-2H-Indol-2-one
- 2H-Indol-2-one, 6-chloro-5-(2-chloro-1-hydroxyethyl)-1,3-dihydro-; 6-Chloro-5-(2-chloro-1-hydroxyethyl)-1,3-dihydro-2H-indol-2-one; 6-Chloro-5-(2-chloro-1-hydroxyethyl)indolin-2-one
- 6-Chloro-5-(2-chloro-1-hydroxyethyl)-1,3-dihydro-2H-indol-2-one
- Inchi： InChI=1S/C10H9Cl2NO2/c11-4-9(14)6-1-5-2-10(15)13-8(5)3-7(6)12/h1,3,9,14H,2,4H2,(H,13,15)
- InChI Key： FUMREGYTKNNZGM-UHFFFAOYSA-N
- SMILES： C1C2=CC(=C(C=C2NC1=O)Cl)C(CCl)O

Computed Properties

Exact Mass: 245.00100
Monoisotopic Mass: 245.0010339g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 49.3Å²

Experimental Properties

PSA: 49.33000
LogP: 2.24480

6-Chloro-5-(2-chloro-1-hydroxyethyl)-1,3-dihydro-2H-indol-2-one Security Information

Signal Word：warning
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at recommended temperature

6-Chloro-5-(2-chloro-1-hydroxyethyl)-1,3-dihydro-2H-indol-2-one Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
TRC	C363373-10mg	6-Chloro-5-(2-chloro-1-hydroxyethyl)-1,3-dihydro-2H-indol-2-one	884305-06-0	10mg	$ 626.00	2023-09-08
TRC	C363373-5mg	6-Chloro-5-(2-chloro-1-hydroxyethyl)-1,3-dihydro-2H-indol-2-one	884305-06-0	5mg	$ 328.00	2023-09-08
TRC	C363373-2.5mg	6-Chloro-5-(2-chloro-1-hydroxyethyl)-1,3-dihydro-2H-indol-2-one	884305-06-0	2.5mg	$ 176.00	2023-04-18
TRC	C363373-25mg	6-Chloro-5-(2-chloro-1-hydroxyethyl)-1,3-dihydro-2H-indol-2-one	884305-06-0	25mg	$ 1499.00	2023-04-18